Cas no 439093-68-2 (4-(4-Chlorobenzyl)aminobenzohydrazide)

4-(4-Chlorobenzyl)aminobenzohydrazide is a hydrazide derivative with a chlorobenzylamino substituent, offering utility as a versatile intermediate in organic synthesis and pharmaceutical research. Its structure features both hydrazide and aromatic functionalities, enabling applications in the development of bioactive compounds, particularly in medicinal chemistry. The presence of the 4-chlorobenzyl group enhances its reactivity and potential for further functionalization, making it valuable for constructing heterocyclic frameworks or as a precursor for hydrazone formation. This compound is characterized by its stability under standard conditions and compatibility with common synthetic methodologies, ensuring reliable performance in research and industrial applications.
4-(4-Chlorobenzyl)aminobenzohydrazide structure
439093-68-2 structure
Product Name:4-(4-Chlorobenzyl)aminobenzohydrazide
CAS No:439093-68-2
MF:C14H14ClN3O
MW:275.733461856842
MDL:MFCD03037383
CID:3104495
PubChem ID:3776387
Update Time:2025-06-09

4-(4-Chlorobenzyl)aminobenzohydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-((4-Chlorobenzyl)amino)benzohydrazide
    • MFCD03037383
    • SB86523
    • 4-[(4-chlorophenyl)methylamino]benzohydrazide
    • H31560
    • AKOS005452082
    • 4-{[(4-chlorophenyl)methyl]amino}benzohydrazide
    • benzoic acid, 4-[[(4-chlorophenyl)methyl]amino]-, hydrazide
    • 4-[(4-chlorobenzyl)amino]benzohydrazide
    • LS-05142
    • STK382931
    • ALBB-016511
    • 439093-68-2
    • 4-(4-Chlorobenzyl)aminobenzohydrazide
    • MDL: MFCD03037383
    • Inchi: 1S/C14H14ClN3O/c15-12-5-1-10(2-6-12)9-17-13-7-3-11(4-8-13)14(19)18-16/h1-8,17H,9,16H2,(H,18,19)
    • InChI Key: YSKUFOWKCCGUNM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CNC1C=CC(C(NN)=O)=CC=1

Computed Properties

  • Exact Mass: 275.0825398Da
  • Monoisotopic Mass: 275.0825398Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.2Ų

4-(4-Chlorobenzyl)aminobenzohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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abcr
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